Cas no 1857860-55-9 (3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid
• CAS No: 1857860-55-9
• MF: C₉H₆BrFO₃
• MW: 261.044545650482
• CID: 5837339
• PubChem ID: 127020646
• Update Time: 2025-06-08

3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-2-oxopropanoic acid
• 1857860-55-9
• SY339937
• EN300-1914293
• 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid

• Inchi： 1S/C9H6BrFO3/c10-8-5(2-1-3-6(8)11)4-7(12)9(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： QUHXRNDEVGRDHC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)=O)F

Computed Properties

• Exact Mass: 259.94843g/mol
• Monoisotopic Mass: 259.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid

Comprehensive Overview of 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid (CAS No. 1857860-55-9)

3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid (CAS No. 1857860-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and oxopropanoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogenated aromatic rings with a keto-acid functional group, makes it a valuable building block for drug discovery and material science applications.

The growing interest in fluorinated compounds and brominated intermediates in modern chemistry has positioned 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid as a compound of high relevance. Researchers are increasingly exploring its potential in designing enzyme inhibitors, antimicrobial agents, and catalysts. Its CAS number 1857860-55-9 is frequently searched in scientific databases, reflecting its importance in synthetic chemistry workflows.

One of the key advantages of this compound lies in its structural adaptability. The presence of both bromine and fluorine atoms on the phenyl ring allows for selective functionalization, enabling chemists to create diverse derivatives. This property aligns with current trends in fragment-based drug design, where small molecular fragments are used to construct larger, more complex pharmaceuticals. The 2-oxopropanoic acid group further enhances its reactivity, making it a preferred choice for cross-coupling reactions and bioconjugation strategies.

In the context of green chemistry, 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid has been studied for its potential in sustainable synthesis routes. With increasing environmental regulations, researchers are investigating how halogenated compounds like this can be used efficiently while minimizing waste. The compound's stability under various conditions makes it suitable for flow chemistry applications, a hot topic in modern process optimization.

The analytical characterization of CAS 1857860-55-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for its application in high-throughput screening and medicinal chemistry programs. Recent publications have highlighted its use in developing targeted therapies, particularly in the realm of kinase inhibitors and GPCR modulators.

From a commercial perspective, the demand for 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid has been steadily increasing, driven by the expansion of contract research organizations and custom synthesis services. Suppliers often highlight its high purity grade and batch-to-batch consistency as key selling points. The compound's shelf stability and solubility profile in common organic solvents make it practical for laboratory use across different research settings.

Future research directions for this compound may explore its potential in biomaterials and electronic materials, given the increasing interest in organic electronics. The combination of aromatic bromination and fluorination patterns could offer unique electronic properties valuable for optoelectronic applications. Additionally, its role in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) is an emerging area of investigation.

In conclusion, 3-(2-Bromo-3-fluorophenyl)-2-oxopropanoic acid (CAS No. 1857860-55-9) represents an important chemical entity with broad applications in modern research. Its unique structural features, combined with current scientific trends toward halogenated building blocks and multifunctional intermediates, ensure its continued relevance in chemical innovation. As synthetic methodologies advance and new therapeutic targets emerge, this compound is likely to maintain its position as a valuable tool for researchers across multiple disciplines.